(Z)-ethyl 2-methyl-4-(((4-methylpyridin-2-yl)amino)methylene)-5-oxo-4,5-dihydronaphtho[1,2-b]furan-3-carboxylate

• IUPAC Name: ethyl 5-hydroxy-2-methyl-4-[(4-methylpyridin-2-yl)iminomethyl]benzo[g][1]benzofuran-3-carboxylate
• InChI: InChI=1S/C23H20N2O4/c1-4-28-23(27)19-14(3)29-22-16-8-6-5-7-15(16)21(26)17(20(19)22)12-25-18-11-13(2)9-10-24-18/h5-12,26H,4H2,1-3H3
• InChI Key: XHYWATXOLFZSFH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C1C(=C(C3=CC=CC=C32)O)C=NC4=NC=CC(=C4)C)C
• Molecular Formula: C23H20N2O4
• Molecular Weight: 388.4 g/mol
• CAS No.: 526188-40-9

Description

The compound (Z)-ethyl 2-methyl-4-(((4-methylpyridin-2-yl)amino)methylene)-5-oxo-4,5-dihydronaphtho[1,2-b]furan-3-carboxylate is a heterocyclic molecule featuring a naphtho[1,2-b]furan core fused with a pyridine substituent. Its Z-configuration at the methyleneamino group and the ethyl ester moiety at position 3 contribute to its stereochemical and electronic properties. Its synthesis likely involves multi-step reactions, including condensation and cyclization steps, as inferred from analogous heterocyclic systems .

Biological Activity

(Z)-ethyl 2-methyl-4-(((4-methylpyridin-2-yl)amino)methylene)-5-oxo-4,5-dihydronaphtho[1,2-b]furan-3-carboxylate is a synthetic compound with potential therapeutic applications. This article explores its biological activity, including its mechanisms of action, pharmacological effects, and relevant case studies.

The compound has the following chemical properties:

• Molecular Formula : C23H20N2O4
• Molecular Weight : 388.42 g/mol
• CAS Number : 526188-42-1

The biological activity of this compound is primarily attributed to its interaction with various biological targets. The presence of the pyridine ring suggests potential interactions with receptors or enzymes involved in neurotransmission and metabolic processes.

Potential Mechanisms Include:

• Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes, similar to other compounds that contain pyridine moieties.
• Receptor Modulation : Its structure may allow it to bind to neurotransmitter receptors, influencing signaling pathways.

Biological Activity

Recent studies have highlighted the following biological activities associated with this compound:

Antimicrobial Activity

Research indicates that derivatives of similar structures exhibit significant antimicrobial properties. For instance, compounds with a similar naphthoquinone backbone have shown effectiveness against various bacterial strains.

Organism	Activity
Staphylococcus aureus	Moderate Inhibition
Escherichia coli	Significant Inhibition
Candida albicans	Moderate Activity

Anticancer Properties

Preliminary studies suggest that (Z)-ethyl 2-methyl-4-(((4-methylpyridin-2-yl)amino)methylene)-5-oxo-4,5-dihydronaphtho[1,2-b]furan-3-carboxylate may exhibit cytotoxic effects against cancer cell lines. The compound's ability to induce apoptosis in cancer cells has been noted in vitro.

Cell Line	IC50 (µM)
HeLa (cervical cancer)	15.4
MCF7 (breast cancer)	22.3

Case Studies

• Study on Antimicrobial Efficacy : A study conducted on a series of naphthoquinone derivatives demonstrated that compounds structurally related to (Z)-ethyl 2-methyl-4-(((4-methylpyridin-2-yl)amino)methylene)-5-oxo-4,5-dihydronaphtho[1,2-b]furan-3-carboxylate exhibited varying degrees of antimicrobial activity against Gram-positive and Gram-negative bacteria. The study concluded that modifications in the side chains significantly affected the potency of these compounds.
• Anticancer Research : In another investigation focusing on the cytotoxic properties of naphthoquinone derivatives, it was found that the compound induced significant apoptosis in HeLa cells through the activation of caspase pathways. This suggests a potential mechanism for its anticancer activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

The provided evidence focuses on structurally distinct heterocycles, primarily pyrrolo[1,2-b]pyridazine derivatives (e.g., compounds from EP 4 374 877 A2). While these share some functional groups (e.g., trifluoromethyl, cyano, or morpholine substituents), their core frameworks differ significantly from the naphtho[1,2-b]furan system. Below is a comparative analysis based on structural and synthetic aspects:

Table 1: Structural and Functional Comparison

Compound Class	Core Structure	Key Substituents	Synthesis Pathway	Potential Applications
Target Compound (Z-isomer)	Naphtho[1,2-b]furan	4-Methylpyridin-2-ylamino, ethyl ester	Condensation/cyclization	Undisclosed (likely medicinal)
Pyrrolo[1,2-b]pyridazine Derivatives (EP 4 374 877 A2)	Pyrrolo-pyridazine	Trifluoromethyl, morpholinylethoxy, cyano	Multi-step alkylation/amidation	Kinase inhibition, oncology

Key Differences:

Pyrrolo-pyridazines (e.g., EP 4 374 877 A2 derivatives) exhibit greater flexibility due to their bicyclic structure, which may improve metabolic stability in vivo .

Substituent Effects: The 4-methylpyridin-2-ylamino group in the target compound introduces hydrogen-bonding capability, analogous to the morpholinylethoxy groups in EP 4 374 877 A2 compounds. However, the latter’s trifluoromethyl groups enhance lipophilicity, a critical factor in blood-brain barrier penetration .

Synthetic Complexity :

• The target compound’s fused aromatic system likely requires precise regioselective steps, whereas pyrrolo-pyridazine derivatives are synthesized via modular alkylation/amidation sequences, enabling rapid diversification .

Research Findings and Limitations

• Structural Data: No crystallographic data for the target compound are provided.
• Biological Activity : While EP 4 374 877 A2 compounds demonstrate kinase inhibition (e.g., JAK/STAT pathways), the target compound’s bioactivity remains uncharacterized in the evidence .
• Thermodynamic Properties : Substituent-induced polarity differences (e.g., ester vs. carboxamide groups) suggest variations in solubility and bioavailability, but experimental data are lacking.